![molecular formula C10H10ClNO4 B3038048 3-[(Chloroacetyl)amino]-4-methoxybenzoic acid CAS No. 712286-89-0](/img/structure/B3038048.png)
3-[(Chloroacetyl)amino]-4-methoxybenzoic acid
Overview
Description
“3-[(Chloroacetyl)amino]-4-methoxybenzoic acid” is a chemical compound . It is a derivative of benzoic acid, which is a type of carboxylic acid. The compound contains a chloroacetyl group and an amino group, which are attached to the benzene ring of the benzoic acid .
Molecular Structure Analysis
The molecular structure of “3-[(Chloroacetyl)amino]-4-methoxybenzoic acid” can be represented by the formula C10H10ClNO3 . This indicates that the compound contains 10 carbon atoms, 10 hydrogen atoms, 1 chlorine atom, 1 nitrogen atom, and 3 oxygen atoms .Scientific Research Applications
Solubility and Phase Transfer Studies
Research has shown the relevance of benzoic acid derivatives in understanding solubility and phase transfer behaviors. For instance, the study of solubilities in 2-methoxyethanol of various benzoic acid derivatives, including 4-methoxybenzoic acid, provided insights into the Abraham model correlations for solute transfer into this solvent (Hart et al., 2015).
Polymer Doping Applications
In polymer science, benzoic acid derivatives, including methoxybenzoic acids, have been used as dopants for polyaniline, enhancing its properties. This application was demonstrated in a study where benzoic acid and its derivatives, including 2-methoxybenzoic acid, were used as dopants, significantly affecting the conductivity and other properties of polyaniline (Amarnath & Palaniappan, 2005).
Physicochemical Property Analysis
Derivatives of benzoic acid, such as methoxybenzoic acids, have been investigated for their physicochemical properties. A study focusing on N-alkoxy-3,5-dinitro-4-aminobenzoic acid esters, closely related to 3-[(Chloroacetyl)amino]-4-methoxybenzoic acid, provided insights into their acid, fluorescence, and complexing properties (Tudose et al., 2010).
Spectroscopic Analysis
Spectroscopic methods have been employed to study similar compounds, like 4-amino-5-chloro-2-methoxybenzoic acid, which helps understand the structural and electronic properties of these molecules (Poiyamozhi et al., 2012).
Synthesis and Characterization
The synthesis of derivatives of benzoic acid, including 4-hydroxyisophthalic acid from p-methoxybenzoic acid, shows the versatility of these compounds in synthetic chemistry (He Deyun, 2011).
Adsorption and Recovery Studies
Benzoic acid derivatives have been used in adsorption studies for metal recovery. For instance, polyaniline-3-amino-4-methoxybenzoic acid copolymers were utilized for the adsorption and recovery of palladium, demonstrating the potential of these compounds in environmental applications (Zhong et al., 2017).
Mechanism of Action
Target of Action
It’s known that acyl chlorides, such as chloroacetyl, react with primary amines . This suggests that the compound could potentially target proteins or enzymes with primary amine groups.
Mode of Action
The mode of action involves a nucleophilic addition/elimination reaction between the acyl chloride (chloroacetyl) part of the compound and primary amines . The reaction involves a nucleophilic attack on the carbon atom by the lone pair on the nitrogen atom in the primary amine. This is followed by the reformation of the carbon-oxygen double bond and the elimination of a chloride ion .
Biochemical Pathways
The reaction of acyl chlorides with primary amines can lead to the formation of amides . Amides play a crucial role in various biochemical pathways, including protein synthesis and signal transduction.
Pharmacokinetics
The compound’s solubility, molecular weight, and chemical structure would likely influence its bioavailability and pharmacokinetic properties .
Result of Action
The result of the action of 3-[(Chloroacetyl)amino]-4-methoxybenzoic acid is the formation of an amide bond with primary amines . This could potentially lead to modifications of proteins or enzymes, thereby influencing their function.
Action Environment
The action of 3-[(Chloroacetyl)amino]-4-methoxybenzoic acid can be influenced by various environmental factors. For instance, the pH of the environment can affect the rate of the reaction between acyl chlorides and primary amines . Additionally, the presence of other reactive species in the environment could potentially interfere with the compound’s action.
properties
IUPAC Name |
3-[(2-chloroacetyl)amino]-4-methoxybenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10ClNO4/c1-16-8-3-2-6(10(14)15)4-7(8)12-9(13)5-11/h2-4H,5H2,1H3,(H,12,13)(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NYUQPJIDMTVXAL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)O)NC(=O)CCl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10ClNO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101243799 |
Source
|
| Record name | 3-[(2-Chloroacetyl)amino]-4-methoxybenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101243799 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.64 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(Chloroacetyl)amino]-4-methoxybenzoic acid | |
CAS RN |
712286-89-0 |
Source
|
| Record name | 3-[(2-Chloroacetyl)amino]-4-methoxybenzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=712286-89-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-[(2-Chloroacetyl)amino]-4-methoxybenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101243799 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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